2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide

• IUPAC Name: 2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide
• InChI: InChI=1S/C21H19N3O4S2/c1-3-27-17-11-9-15(10-12-17)20-22-21(28-23-20)19-18(13-14-29-19)30(25,26)24(2)16-7-5-4-6-8-16/h4-14H,3H2,1-2H3
• InChI Key: LQNUSRABSBESHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol

Description

The compound contains several functional groups including an oxadiazole ring, a thiophene ring, and an ethoxyphenyl group. Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. They have been investigated for their wide spectrum of biological activities and are considered a promising scaffold for drug development.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The oxadiazole ring, being a heterocycle, could influence the overall conformation of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the oxadiazole ring might participate in nucleophilic or electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of the oxadiazole ring could contribute to its polarity and solubility.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound, have demonstrated antiviral potential. For instance:

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Antitubercular Activity

Considering the urgent need for novel antitubercular agents, evaluating our compound’s efficacy against Mycobacterium tuberculosis is essential.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Oxadiazole derivatives have been found to interact with various enzymes and receptors, leading to a variety of biological effects.

Future Directions

Oxadiazole derivatives are a topic of ongoing research due to their diverse biological activities. Future studies could explore the potential of this compound as a therapeutic agent, its mechanism of action, and its pharmacokinetic properties.